Cas no 50835-77-3 (methyl 3-isocyanatopropanoate)

• Product Name: methyl 3-isocyanatopropanoate
• CAS No: 50835-77-3
• Molecular Formula: C₅H₇NO₃
• Molecular Weight: 129.11398
• MDL: MFCD00797846
• CID: 363967
• PubChem ID: 2769480

methyl 3-isocyanatopropanoate Properties

Names and Identifiers

• Propanoic acid, 3-isocyanato-, methyl ester
• Methyl 3-isocyanatopropanoate
• Methyl 3-isocyanatopropionate

• MDL： MFCD00797846
• InChIKey： QLTHBWIACSBXPR-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H7NO3/c1-9-5(8)2-3-6-4-7/h2-3H2,1H3
• SMILES： COC(=O)CCN=C=O

Computed Properties

• Exact Mass: 129.04261
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Heavy Atom Count: 9

Experimental Properties

• PSA: 55.73
• Refractive Index: 1.4230 (589.3 nm 20 ºC)
• Boiling Point: 75 ºC (11 Torr)
• Flash Point: 67.6±17.1 ºC,
• Solubility: Slightly soluble (18 g/l) (25 º C),
• Density: 1.09±0.1 g/cm3 (20 ºC 760 Torr),